Cas no 5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one)

2-benzoyl-3,4-dihydro-2h-naphthalen-1-one structure
5456-52-0 structure
Product Name:2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
CAS No:5456-52-0
MF:C17H14O2
MW:250.291864871979
CID:941982
PubChem ID:228535
Update Time:2025-04-19

2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
    • 2-benzoyl-1-tetralone
    • 2-Benzoyl-3,4-dihydro-2H-naphthalin-1-on
    • 2-benzoyl-3,4-dihydronaphthalen-1(2H)-one
    • 2-benzoyltetralin-1-one
    • 2-Benzoyl-tetralon-(1)
    • AC1L5GAR
    • AC1Q5EZ7
    • AR-1D9075
    • CTK1H3554
    • NSC21519
    • SureCN599658
    • SCHEMBL599658
    • AKOS011020870
    • 5456-52-0
    • DTXSID20281399
    • NSC-21519
    • Inchi: 1S/C17H14O2/c18-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)19/h1-9,15H,10-11H2
    • InChI Key: HUCQLDZSDDSFKF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CCC1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 250.09942
  • Monoisotopic Mass: 250.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.193
  • Boiling Point: 419.5°C at 760 mmHg
  • Flash Point: 156.9°C
  • Refractive Index: 1.61
  • PSA: 34.14
  • LogP: 3.31460
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